(2-Bromo-5-methoxyphenyl)(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: (2-bromo-5-methoxyphenyl)-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C19H19BrClNO2S/c1-24-13-6-7-16(20)15(12-13)19(23)22-9-8-18(25-11-10-22)14-4-2-3-5-17(14)21/h2-7,12,18H,8-11H2,1H3
• InChI Key: KFCJVHUBAFCONV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)N2CCC(SCC2)C3=CC=CC=C3Cl
• Molecular Formula: C19H19BrClNO2S
• Molecular Weight: 440.8 g/mol

Description

The chemical compound (2-Bromo-5-methoxyphenyl)(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)methanone, also known as BMTM, is a synthetic compound that has been studied for its potential applications in scientific research. BMTM belongs to the class of thiazepanes, which are heterocyclic compounds that contain a seven-membered ring with a nitrogen and sulfur atom in the ring.

Scientific Research Applications

Synthesis and Characterization

Research on related compounds emphasizes the development of synthetic methods and characterization of novel compounds. For instance, the facile synthesis of enantiomerically pure diarylethanes starting from similar halogenated precursors demonstrates the interest in creating pure enantiomers for further study due to their potential in various applications, including pharmaceuticals (Zhang et al., 2014). Additionally, the synthesis and spectral characterization of novel thiazole and thiophene derivatives highlight the ongoing efforts in the chemical synthesis of complex molecules for further biological evaluation (Shahana & Yardily, 2020).

Antioxidant and Antimicrobial Properties

Several studies have focused on the antioxidant properties of bromophenol derivatives, indicating that these compounds can have significant antioxidant power, which might be useful in developing new therapeutic agents (Balaydın et al., 2010). Furthermore, the antibacterial activity of bromophenols derived from marine algae suggests potential applications in combating bacterial infections (Xu et al., 2003).

Anticancer Activity

Research into compounds with similar structures has also explored their potential anticancer activity. For example, the study of phenstatin analogs has revealed mechanisms by which these compounds induce cell death in cancer cells, such as inhibiting tubulin polymerization and inducing apoptosis (Magalhães et al., 2013). This line of research is crucial for the development of new chemotherapeutic agents.

Molecular Docking Studies

Molecular docking studies are frequently conducted to understand the interaction between synthesized compounds and biological targets. Such studies can help in the design of compounds with enhanced activity against specific proteins or enzymes, indicating potential applications in drug design and development (Shahana & Yardily, 2020).

Mechanism of Action

Target of Action

It’s known that similar compounds can catalyze the formation of amide bonds from amines and carboxylic acids .

Mode of Action

The compound interacts with its targets to promote greener amidations of carboxylic acids and amines in catalytic amounts . This technology avoids the requirement of preactivation of the carboxylic acid or use of coupling reagents .

Biochemical Pathways

The compound affects the biochemical pathways involved in the formation of amide bonds

Result of Action

The result of the compound’s action is the formation of amide bonds from amines and carboxylic acids . This reaction is promoted in a greener way, avoiding the need for preactivation of the carboxylic acid or use of coupling reagents .

Action Environment

The action of the compound can be influenced by various environmental factors. For example, the protodeboronation of pinacol boronic esters, a related reaction, has been reported to be catalyzed under certain conditions . .